Cas no 56849-83-3 (9H-Fluorene, 9-methyl-9-phenyl-)

• Product Name: 9H-Fluorene, 9-methyl-9-phenyl-
• CAS No: 56849-83-3
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 347699
• PubChem ID: 4383936
• Update Time: 2025-04-19

9H-Fluorene, 9-methyl-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9-methyl-9-phenyl-
• 9-Methyl-9-phenylfluorene
• 9H-Fluorene,9-methyl-9-phenyl
• 9-methyl-9-phenyl-fluorene
• 9-methyl-9-phenyl-9H-fluorene
• DTXSID80402684
• 56849-83-3
• AKOS024338786
• DB-242999
• G68724

• Inchi： 1S/C20H16/c1-20(15-9-3-2-4-10-15)18-13-7-5-11-16(18)17-12-6-8-14-19(17)20/h2-14H,1H3
• InChI Key： ZNGOZTGLIVGMQC-UHFFFAOYSA-N
• SMILES： C1(C)(C2C=CC=CC=2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 256.12500
• Monoisotopic Mass: 256.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 379.8±22.0 °C at 760 mmHg
• Flash Point: 177.4±16.4 °C
• PSA: 0.00000
• LogP: 5.02130
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

9H-Fluorene, 9-methyl-9-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)